2-ethoxy-N-(1-(3-methoxyphenyl)-5-oxopyrrolidin-3-yl)benzamide
Description
2-ethoxy-N-(1-(3-methoxyphenyl)-5-oxopyrrolidin-3-yl)benzamide is an organic compound that belongs to the class of benzamides. This compound has been synthesized using various methods, and its scientific research application has been explored in different fields.
Scientific Research Applications
Antioxidant Activity
Amides, including benzamides, have been studied for their antioxidant potential. 2-ethoxy-N-(3-methoxyphenyl)benzamide exhibits in vitro antioxidant activity, which can help protect cells from oxidative stress. Its ability to scavenge free radicals and chelate metal ions makes it valuable in preventing cellular damage .
Antibacterial Properties
The compound’s antibacterial activity against both gram-positive and gram-negative bacteria is noteworthy. Researchers have tested its efficacy against various bacterial strains. By inhibiting bacterial growth, it could find applications in pharmaceuticals, cosmetics, and hygiene products .
Drug Discovery
Amide derivatives play a crucial role in drug development. The unique structure of 2-ethoxy-N-(3-methoxyphenyl)benzamide may serve as a scaffold for designing novel drugs. Researchers explore its potential as an anti-tumor, anti-microbial, or anti-inflammatory agent .
Industrial Applications
Beyond medicine, amides have industrial uses. Plastic, rubber, and paper industries utilize amide compounds2-ethoxy-N-(3-methoxyphenyl)benzamide might contribute to these sectors due to its stability and chemical properties .
Natural Product Synthesis
Amides are prevalent in natural products and proteins. Researchers study their synthesis and reactivity. This compound could serve as an intermediate in creating more complex molecules or as a building block for bioactive compounds .
Agricultural Applications
Amides have potential in agriculture. Their use as pesticides, herbicides, or growth regulators is being explored. While specific studies on this compound are limited, its structure suggests possible agricultural applications .
properties
IUPAC Name |
2-ethoxy-N-[1-(3-methoxyphenyl)-5-oxopyrrolidin-3-yl]benzamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H22N2O4/c1-3-26-18-10-5-4-9-17(18)20(24)21-14-11-19(23)22(13-14)15-7-6-8-16(12-15)25-2/h4-10,12,14H,3,11,13H2,1-2H3,(H,21,24) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JUVZFJHCVBZREQ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=CC=C1C(=O)NC2CC(=O)N(C2)C3=CC(=CC=C3)OC |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H22N2O4 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
354.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-ethoxy-N-[1-(3-methoxyphenyl)-5-oxopyrrolidin-3-yl]benzamide | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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